7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-bromo-4-[(2,5-dimethoxyphenyl)methyl]-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C18H18BrNO4/c1-22-15-4-6-16(23-2)13(8-15)10-20-9-12-7-14(19)3-5-17(12)24-11-18(20)21/h3-8H,9-11H2,1-2H3
• InChI Key: AZDDDBQUHJTXJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CC3=C(C=CC(=C3)Br)OCC2=O
• Molecular Formula: C18H18BrNO4
• Molecular Weight: 392.2 g/mol

Description

7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, also known as BDB, is a chemical compound that belongs to the class of benzoxazepines. It has been studied extensively for its potential use in scientific research due to its unique properties.

Scientific Research Applications

7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the serotonin 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, cognition, and perception. 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has also been shown to have activity at the dopamine D2 receptor, which is involved in the regulation of reward and motivation.

Mechanism of Action

7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one acts as a partial agonist at the serotonin 5-HT2A and 5-HT2C receptors, meaning that it activates these receptors to a lesser extent than a full agonist would. It also acts as an antagonist at the dopamine D2 receptor, meaning that it blocks the activity of this receptor. The exact mechanism of action of 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is not fully understood, but it is believed to modulate the activity of these receptors in a way that leads to altered perception and cognition.
Biochemical and Physiological Effects:
7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has been shown to produce a range of biochemical and physiological effects in animal models and human subjects. These effects include changes in perception, mood, and cognition, as well as alterations in heart rate, blood pressure, and body temperature. 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has also been shown to produce changes in brain activity, particularly in regions involved in the regulation of mood and perception.

Advantages and Limitations for Lab Experiments

7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity level, which makes it suitable for use in pharmacological studies. 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one also has a well-characterized mechanism of action, which allows for precise investigation of its effects on the brain and behavior. However, 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has several limitations for use in laboratory experiments. It has a relatively short half-life and is rapidly metabolized in the body, which can make it difficult to study its effects over longer periods of time. Additionally, 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one has not been extensively studied in human subjects, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several potential future directions for research on 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one. One area of interest is the development of new analogs of 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one that have improved pharmacological properties, such as longer half-lives or increased selectivity for specific receptors. Another area of interest is the investigation of the potential therapeutic applications of 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, particularly in the treatment of mood disorders or addiction. Finally, future research could focus on elucidating the precise mechanism of action of 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one and its effects on specific neural circuits in the brain.

Synthesis Methods

7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one can be synthesized using a multi-step process that involves the reaction of 2,5-dimethoxybenzaldehyde with 2-amino-2-methylpropanol to form the intermediate 2,5-dimethoxy-N-(2-hydroxy-2-methylpropyl)benzamide. The benzamide is then reacted with 4-bromo-2-fluorobenzoyl chloride to form 7-bromo-4-(2,5-dimethoxybenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one.